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Compound of Interest

Compound Name: N-Benzylformamide

Cat. No.: B155507 Get Quote

Introduction

N-Benzylformamide (CAS No. 6343-54-0) is an organic compound classified as a member of

the formamides.[1] Structurally, it consists of a benzyl group attached to the nitrogen atom of a

formamide moiety.[2] This white to pale yellow crystalline solid serves as a versatile and

valuable synthetic intermediate in organic chemistry.[3][4] Its utility is particularly noted in the

synthesis of various heterocyclic compounds and as a precursor in the development of

potential therapeutic agents.[2][3] This document provides an in-depth overview of the physical,

chemical, and spectral properties of N-Benzylformamide, along with experimental protocols,

key applications, and safety information relevant to researchers, scientists, and professionals in

drug development.

Physical and Chemical Properties
The fundamental physical and chemical properties of N-Benzylformamide are summarized

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Table 1: Identifiers and Chemical Structure
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Identifier Value

IUPAC Name N-benzylformamide[1][4]

CAS Number 6343-54-0[4][5]

Molecular Formula C₈H₉NO[4][5]

Molecular Weight 135.16 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)CNC=O[1]

InChI Key IIBOGKHTXBPGEI-UHFFFAOYSA-N[1][4]

Table 2: Physical Properties

Property Value Source

Appearance

White to pale yellow

solid/crystalline powder.[3][4]

[5]

Melting Point
58-64 °C[4][6]; 60-61 °C (lit.)[3]

[5]

Boiling Point
248.86 °C (rough estimate)[3]

[5]

Density 1.1031 (rough estimate)[3][5]

Solubility

Slightly soluble in Chloroform,

DMSO, and Methanol.[3][5][7]

Slightly soluble in water.[8]

pKa 16.35 ± 0.23 (Predicted)[3][5]

Refractive Index 1.5635 (rough estimate)[3][5]

Table 3: Spectral Data Summary
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Spectral Data Type Availability

¹H NMR Available[1][9]

¹³C NMR Available[1][9]

¹⁵N NMR Available[1][9]

Infrared (IR) Spectroscopy Available (FTIR, ATR-IR)[1][9][10]

Mass Spectrometry (MS) Available (GC-MS, Electron Ionization)[1][9][11]

Raman Spectroscopy Available[1][9]

Synthesis and Reactivity
N-Benzylformamide is commonly prepared through the formylation of benzylamine.[5][12]

This can be achieved by reacting benzylamine with reagents such as formamide or formic acid.

[5] It is a versatile precursor that can be converted into various other functional groups and

scaffolds, including amines and isocyanides.[13] It also participates in reactions to form ureas,

making it a valuable building block in synthetic chemistry.[13]

Caption: Synthesis pathway for N-Benzylformamide from Benzylamine.

Experimental Protocols
While specific reaction conditions can be optimized, a general protocol for the laboratory-scale

synthesis of N-Benzylformamide is outlined below. This protocol is based on the common

formylation reaction of benzylamine.

Protocol: Synthesis of N-Benzylformamide

Materials:

Benzylamine

Formic acid (or a suitable formylating agent like ethyl formate)

Toluene (or another suitable solvent)
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Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask equipped with a reflux condenser and Dean-Stark trap

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask, combine benzylamine and a slight molar excess of

formic acid in toluene.

Azeotropic Water Removal: Equip the flask with a Dean-Stark trap and a reflux condenser.

Heat the mixture to reflux. Water produced during the reaction will be collected in the trap,

driving the reaction to completion.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected or by using techniques like Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the solution to a separatory funnel.

Washing: Wash the organic layer sequentially with a saturated solution of sodium

bicarbonate (to neutralize excess formic acid), water, and finally brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (toluene) under reduced

pressure using a rotary evaporator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The resulting crude product, N-Benzylformamide, will be a solid or oil that

solidifies upon standing.[3][5] It can be further purified by recrystallization from a suitable

solvent system (e.g., toluene/hexanes) or by column chromatography if necessary.

Characterization: Confirm the identity and purity of the final product using methods such as

melting point determination, NMR spectroscopy, and IR spectroscopy.[1][4]

Role of N-Benzylformamide in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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